Cas no 54636-71-4 (Benzonitrile, 4-(3-oxo-2-phenylbutyl)-)

Benzonitrile, 4-(3-oxo-2-phenylbutyl)- structure
54636-71-4 structure
Product Name:Benzonitrile, 4-(3-oxo-2-phenylbutyl)-
CAS No:54636-71-4
MF:C17H15NO
MW:249.307104349136
CID:354047
PubChem ID:22270599
Update Time:2025-04-19

Benzonitrile, 4-(3-oxo-2-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(3-oxo-2-phenylbutyl)-
    • 4-(3-oxo-2-phenylbutyl)benzonitrile
    • SCHEMBL3368827
    • 4-(4-Cyanophenyl)-3-phenyl-2-butanone
    • DTXSID10624115
    • XBBUHAYZVCCNNY-UHFFFAOYSA-N
    • FT-0747594
    • 54636-71-4
    • Inchi: 1S/C17H15NO/c1-13(19)17(16-5-3-2-4-6-16)11-14-7-9-15(12-18)10-8-14/h2-10,17H,11H2,1H3
    • InChI Key: XBBUHAYZVCCNNY-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C1C=CC=CC=1)CC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 249.11545
  • Monoisotopic Mass: 249.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86
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